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Compound of Interest

Compound Name: Pregnanediol-d5

Cat. No.: B15142990

This guide provides comprehensive safety data and handling information for Pregnanediol-d5,
a deuterated form of Pregnanediol. It is intended for researchers, scientists, and professionals
in drug development who may work with this compound.

Section 1: Chemical and Physical Properties

Pregnanediol-d5 is the deuterium-labeled version of Pregnanediol, the primary metabolite of
progesterone.[1] Its chemical and physical properties are summarized below.

Property Value Reference
Chemical Name Pregnanediol-d5 [2]
Synonyms NSC 1612-d5; NSC 47462-d5  [1][2]
Molecular Formula C21H31Ds02 [2]
Molecular Weight 325.54 g/mol [3]

Form Powder [3]

Isotopic Purity >98 atom % D [3]

Assay >98% (CP) [3]

Storage Temperature -20°C [3]
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Section 2: Hazard Identification and Safety
Information

Pregnanediol-d5 is classified as harmful if swallowed.[2] The following table summarizes the
key hazard and safety information.

GHS . . Hazard
Hazard Class L Pictogram Signal Word

Classification Statement
Acute toxicity, _ H302: Harmful if

Category 4 Warning
oral swallowed

Precautionary Statements:[2]
e Prevention:
o P264: Wash hands thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
e Response:
o P330: Rinse mouth.
e Disposal:
o P501: Dispose of contents/container in accordance with local regulations.

Section 3: Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of
Pregnanediol-d5 and ensuring laboratory safety.

7.1 Precautions for Safe Handling:[2]
e Avoid inhalation of dust and aerosols.

e Avoid contact with eyes and skin.
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e Use only in areas with appropriate exhaust ventilation.

7.2 Conditions for Safe Storage:[2]

Keep container tightly sealed.

Store in a cool, well-ventilated area.

Recommended storage temperature: -20°C.[3]

Protect from direct sunlight and sources of ignition.

Section 4: First Aid Measures

In case of exposure, follow these first aid measures:[2]

Exposure Route First Aid Measures

Remove contact lenses, if present. Immediately

Eye Contact flush eyes with large amounts of water. Seek

medical attention.

Rinse skin thoroughly with water. Remove

Skin Contact contaminated clothing and shoes. Seek medical

attention.

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o .
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation.
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek medical attention.

Section 5: Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when

handling Pregnanediol-d5:[2]
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Protection Type Recommended Equipment
Eye/Face Protection Safety goggles with side-shields.
Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection Suitable respirator.

Section 6: Experimental Workflow and Metabolic
Context

While specific experimental protocols for Pregnanediol-d5 are proprietary and depend on the
application, a general workflow for its use as an internal standard in mass spectrometry is
outlined below. Additionally, its metabolic relationship to progesterone is illustrated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Pregnanediol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142990#safety-data-sheet-and-handling-
information-for-pregnanediol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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